Cas no 33116-58-4 (3-O-Benzyl 16-Epiestriol)

• Product Name: 3-O-Benzyl 16-Epiestriol
• CAS No: 33116-58-4
• Molecular Formula: C₂₅H₃₀O₃
• Molecular Weight: 378.5039
• CID: 825565
• PubChem ID: 70632387

3-O-Benzyl 16-Epiestriol Properties

Names and Identifiers

• 3-O-Benzyl 16-Epiestriol
• (8R,9S,13S,14S,16S,17R)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol
• J-019030
• (16beta,17beta)-3-(Benzyloxy)estra-1,3,5(10)-triene-16,17-diol
• 3-(Benzyloxy)-estra-1,3,5(10)-triene-16beta,17beta-diol
• SCHEMBL11673825
• (16beta,17beta)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-16,17-diol
• 33116-58-4
• DTXSID30742562
• 3-(Benzyloxy)-estra-1,3,5(10)-triene-16beta,17beta-diol; (16beta,17beta)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-16,17-diol;

• InChIKey： GDUPBUZZJUIEDX-FLEOUKIISA-N
• Inchi： InChI=1S/C25H30O3/c1-25-12-11-20-19-10-8-18(28-15-16-5-3-2-4-6-16)13-17(19)7-9-21(20)22(25)14-23(26)24(25)27/h2-6,8,10,13,20-24,26-27H,7,9,11-12,14-15H2,1H3/t20-,21-,22+,23+,24+,25+/m1/s1
• SMILES： CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5

Computed Properties

• Exact Mass: 378.21949481g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 378.21949481g/mol
• Heavy Atom Count: 28
• Complexity: 544
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids